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These application notes provide a detailed overview of current techniques for
electroencephalography (EEG) monitoring in neonatal seizures, a critical tool for the diagnosis,
management, and prognostication of neurological conditions in newborns. The following
sections outline the primary monitoring modalities, their respective protocols, and comparative
data to guide experimental design and clinical research.

Introduction to Neonatal Seizure Monitoring

Neonatal seizures are a common neurological emergency, often indicating underlying brain
injury.[1] Continuous EEG monitoring is the gold standard for accurate detection, as many
neonatal seizures are subclinical (electrographic-only) and not apparent through clinical
observation alone.[2][3][4] Effective monitoring is crucial for timely intervention, which may limit
further brain injury and improve neurodevelopmental outcomes.[5] The primary modalities for
neonatal EEG monitoring include conventional continuous EEG (cEEG), amplitude-integrated
EEG (aEEG), and video-EEG.

Key EEG Monitoring Techniques
Conventional Continuous EEG (CEEG)

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1662972?utm_src=pdf-interest
https://epi-care.eu/wp-content/uploads/2019/07/EEG_guidelines_epicare.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4696927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5106100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11502487/
https://www.frontiersin.org/journals/pediatrics/articles/10.3389/fped.2025.1585606/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

CEEG is considered the gold standard for the detection and diagnosis of neonatal seizures.[2]
[4][6][7] It involves the continuous recording of brain electrical activity from multiple scalp
electrodes, providing detailed spatial and temporal information.

Applications:

Accurate detection of electrographic and electro-clinical seizures.[2][8]

Assessment of background brain activity to determine the severity of encephalopathy.[8]

Monitoring response to anti-seizure medication.[9]

Prognostication of neurodevelopmental outcomes.[8][10]

Amplitude-Integrated EEG (aEEG)

aEEG is a simplified method of EEG monitoring that displays a time-compressed, filtered, and
smoothed representation of EEG amplitude from a limited number of electrodes.[11][12] It is
often used as a cot-side tool for continuous monitoring of cerebral function.[4][13]

Applications:
o Continuous monitoring of background brain activity.[11][13]
» Detection of severe changes in brain function.

e Screening for seizures, although it is less sensitive than cEEG for detecting all seizure types.
[41[14]

Video-EEG Monitoring

Video-EEG combines cEEG with synchronized video recording of the neonate. This is
invaluable for correlating clinical behaviors with electrographic findings, helping to distinguish
seizures from non-seizure events.[3][5]

Applications:

« Differentiating epileptic seizures from non-epileptic paroxysmal events.[3]
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» Characterizing the clinical semiology of seizures.[1]

e Improving the accuracy of seizure recognition.[5]

Comparative Data of EEG Monitoring Techniques

The following table summarizes the performance characteristics of different EEG monitoring

techniques in detecting neonatal seizures.

Conventional Amplitude-
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) seizure diagnosis and  of cerebral function )
Primary Use events with EEG

background

assessment[2][4][6]

and seizure
screening[11][13]

activity[3]

Seizure Detection

Lower than cEEG;

may miss short, focal,

High, with clinical

o High : .
Sensitivity or low-amplitude correlation
seizures[14][15]
o ] Moderate; prone to )
Specificity High ) High
artifacts
Requires trained Can be interpreted at Requires trained
Personnel

Requirement

neurophysiologists for

interpretation[4]

the bedside by trained
NICU staff[15]

neurophysiologists for

interpretation

Cost & Availability

Resource-intensive
and not universally
available[12]

More widely available
and less resource-
intensive than
cEEG[1][12]

Resource-intensive

Experimental Protocols
Protocol 1: Conventional Continuous EEG (CEEG)

Monitoring
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This protocol outlines the steps for setting up and conducting cEEG monitoring in neonates.
1. Patient Preparation:

Obtain informed consent from the parents or guardians.[1]

Ensure the neonate is in a stable and comfortable position.
. Electrode Placement:

Use a reduced set of electrodes from the international 10-20 system, modified for neonates.
[6][10] A common montage includes 9 scalp electrodes: Fpl1-2, C3-4, Cz, T3-4, and O1-2.[1]

[8]
Measure the head circumference and mark electrode positions accordingly.
Prepare the skin at each electrode site to ensure low impedance (<5 kQ).[8]
Apply silver-silver chloride or gold electrodes using a conductive paste.[6][8]
. Polygraphic Channels:
Simultaneously record additional physiological parameters:[8][16]
o Electrocardiogram (ECG)
o Electrooculogram (EOG) for eye movements
o Electromyogram (EMG) from the chin for muscle tone
o Respiratory movements
. Recording Parameters:
Set the sampling rate to 256 Hz or higher.[1]

Use a low-frequency filter of 0.5 Hz or lower and a high-frequency filter of 70 Hz or higher.[1]
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The recommended recording duration is a minimum of 24 hours to screen for seizures.[10]
[14] If seizures are detected, monitoring should continue until the neonate has been seizure-
free for at least 24 hours.[10]

5. Data Review and Interpretation:

A trained neurophysiologist should review the EEG recording at least twice daily.[10]

The report should include an assessment of the background activity, the presence and
characteristics of any seizures, and a correlation with any clinical events.[1][10]

Protocol 2: Amplitude-Integrated EEG (aEEG) Monitoring

This protocol details the procedure for aEEG monitoring.

1. Patient Preparation:

» Provide a thorough explanation to the parents about the monitoring.[13]
2. Electrode Placement:

» Typically, 2 to 4 electrodes are used.[15] For two-channel aEEG, electrodes are often placed
at C3-P3 and C4-P4.[1]

e Aground and reference electrode are also required.[1]
o Follow the same skin preparation and electrode application procedure as for cEEG.
3. Recording and Display:

e The aEEG monitor processes the raw EEG signal by filtering, rectifying, smoothing, and
displaying it on a semi-logarithmic amplitude scale over a compressed time scale.[15]

e The raw EEG trace should be available for review alongside the aEEG trend.[13]
4. Interpretation:

o Assess the background aEEG pattern for continuity, amplitude, and the presence of sleep-
wake cycling.[13][17]
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e Seizures may appear as an abrupt rise in the minimum and maximum amplitude of the
aEEG trace.[13]

» All suspected seizure events on the aEEG should be confirmed by reviewing the
corresponding raw EEG segment.[13]

Diagrams
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Caption: Workflow for Conventional Video-EEG Monitoring.
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Caption: Logical Flow for EEG Interpretation in Neonates.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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